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Compound of Interest

Compound Name: Tetracyano nickel

Cat. No.: B1223027

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the toxicological properties
and safe handling procedures for potassium tetracyanonickelate, a compound requiring
meticulous attention to safety in research and development settings. The following sections
detail its toxicity profile, mechanisms of action, and essential safety protocols to ensure the
well-being of laboratory personnel.

Toxicological Profile

Potassium tetracyanonickelate is a highly toxic compound, fatal if swallowed, inhaled, or in
contact with skin.[1][2] Its toxicity stems from the combined effects of the nickel cation and the
cyanide ligands. The compound is classified as a carcinogen and can cause severe allergic
reactions upon exposure.

Acute Toxicity

The acute toxicity of potassium tetracyanonickelate is primarily characterized by its lethal
potential upon ingestion, inhalation, and dermal contact. The available quantitative data for
acute oral toxicity is summarized in the table below.
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Parameter Value Species Route Reference

LD50 275 mg/kg Mouse Oral (11031141

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a tested animal

population.

Chronic Toxicity and Other Health Effects

Prolonged or repeated exposure to potassium tetracyanonickelate and other nickel compounds
can lead to a range of chronic health issues:

o Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies nickel
compounds as carcinogenic to humans.[3] Inhalation of nickel-containing dust is associated
with an increased risk of respiratory tract cancer.[3]

o Dermatitis: Nickel is a well-known skin sensitizer, and prolonged contact can lead to a form
of dermatitis known as "nickel itch," characterized by itching and various skin eruptions.[3]

» Respiratory Sensitization: Inhalation may cause allergy or asthma-like symptoms.[2][5]

o Other Chronic Effects: Chronic exposure may also lead to intestinal disorders, convulsions,
and asphyxia.[3]

Mechanism of Toxicity

The toxicity of potassium tetracyanonickelate is a dual threat, arising from the independent and
potentially synergistic actions of nickel and cyanide ions upon dissociation.
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Cyanide Toxicity

The primary mechanism of acute cyanide toxicity involves the inhibition of cellular respiration.
Cyanide ions (CN™) readily bind to the ferric iron (Fe3*) in cytochrome c oxidase, a critical
enzyme in the mitochondrial electron transport chain.[6][7][8] This binding prevents the transfer
of electrons to oxygen, effectively halting aerobic respiration and leading to a rapid depletion of
ATP, the cell's primary energy currency.[7][8] The resulting cellular hypoxia is particularly
damaging to organs with high oxygen demand, such as the central nervous system and the
heart, leading to symptoms like convulsions, respiratory failure, and cardiac arrest.[3][3]

Nickel Toxicity

Nickel compounds can be taken up by cells, leading to the intracellular release of nickel ions
(Ni2*).[9] These ions can then exert cytotoxic effects through various mechanisms, including
the generation of reactive oxygen species (ROS), which leads to oxidative stress and damage
to cellular components. Nickel can also interfere with enzymatic activities and cellular signaling
pathways.

Experimental Protocols

The acute oral toxicity value (LD50) cited in this guide is determined through standardized
experimental protocols. While the specific study for potassium tetracyanonickelate is not
publicly detailed, the methodology would follow established guidelines such as those from the
Organisation for Economic Co-operation and Development (OECD).

OECD Guidelines for Acute Oral Toxicity Testing

The OECD provides several guidelines for acute oral toxicity studies, including:

o OECD 420: Fixed Dose Procedure: This method involves administering the substance at a
series of fixed dose levels. The endpoint is the observation of clear signs of toxicity rather
than death.[10]

o OECD 423: Acute Toxic Class Method: This is a stepwise procedure with a small number of
animals per step. The outcome of each step determines the next dose, allowing for
classification of the substance into a toxicity class.[1]
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o OECD 425: Up-and-Down Procedure: This method allows for the estimation of the LD50 with
a confidence interval, using a sequential dosing strategy where the dose for each
subsequent animal is adjusted up or down depending on the outcome for the previous
animal.

A general workflow for such an experiment is outlined below.
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Safety and Handling

Due to its high toxicity, strict safety protocols must be followed when handling potassium
tetracyanonickelate.

Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory to prevent any route of exposure.

Protection Type Specific Recommendations

Chemical safety glasses or goggles and a face

Eye/Face Protection )
shield.[3]

) ) Nitrile or rubber gloves and a complete
Skin Protection ) ) ]
chemical-resistant suit.[3]

) ) An approved respirator should be used,
Respiratory Protection _ o _
especially when dust formation is possible.[3]

Handling and Storage

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[3]

Avoiding Dust: Measures should be taken to avoid the formation of dust.[3]

Storage: Store in a cool, dry, and well-ventilated area.[3] Keep the container tightly closed.

Incompatibilities: Store away from strong oxidizing agents and acids.[2][3] Contact with acids
will liberate highly toxic hydrogen cyanide gas.[]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Spill and Disposal Procedures

o Spill Cleanup: In case of a spill, wear all appropriate PPE.[3] Avoid creating dust.[3] Sweep
up the material and place it in a suitable, closed container for disposal.[3] Prevent the
spillage from entering drains or the environment.[3]

» Waste Disposal: Dispose of waste material through a licensed professional waste disposal
service.[1] Dissolving the material in a combustible solvent and burning it in a chemical
incinerator with an afterburner and scrubber is a recommended method.[1]

Conclusion

Potassium tetracyanonickelate is a valuable reagent in certain research applications but poses
significant health risks. A thorough understanding of its toxic properties and strict adherence to
the safety and handling procedures outlined in this guide are paramount for minimizing risk and
ensuring a safe laboratory environment. All personnel working with this compound must be fully
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trained on these procedures and have access to the necessary personal protective equipment
and emergency response resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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